Cas no 477857-66-2 (5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine)

5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine structure
477857-66-2 structure
Product Name:5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine
CAS No:477857-66-2
MF:C17H13ClN2O
MW:296.75092291832
CID:5714571
PubChem ID:2767910
Update Time:2023-10-15

5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • MLS000327064
    • AKOS005078878
    • SMR000179672
    • CHEMBL1387210
    • 11P-391S
    • 477857-66-2
    • HMS2290G14
    • 5-(4-chlorophenyl)-2-(4-methylphenoxy)pyrimidine
    • Pyrimidine, 5-(4-chlorophenyl)-2-(4-methylphenoxy)-
    • 5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine
    • Inchi: 1S/C17H13ClN2O/c1-12-2-8-16(9-3-12)21-17-19-10-14(11-20-17)13-4-6-15(18)7-5-13/h2-11H,1H3
    • InChI Key: MAVKYVLMUUKCSL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CN=C(N=C1)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 296.0716407g/mol
  • Monoisotopic Mass: 296.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 476.4±55.0 °C(Predicted)
  • pka: 0.13±0.22(Predicted)
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